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Compound of Interest |

Compound Name: 4-Bromophenyl chloroacetate
CAS No.: 36559-93-0
Cat. No.: B1267333
Get Quote
. J

This technical guide provides a detailed exploration of the spectroscopic characteristics of 4-
bromophenyl chloroacetate. As a crucial tool in synthetic chemistry and drug development, a
thorough understanding of a molecule's spectroscopic signature is paramount for its
unambiguous identification and the confirmation of its structural integrity. This document is
intended for researchers, scientists, and professionals in the field of drug development, offering
in-depth analysis and practical insights into the nuclear magnetic resonance (NMR), infrared
(IR), and mass spectrometry (MS) data of this compound.

Introduction

4-Bromophenyl chloroacetate is a halogenated aromatic ester. Its structure combines a p-
substituted bromophenyl group with a chloroacetate moiety, making it a potentially useful
building block in organic synthesis. The spectroscopic analysis of this molecule is not merely a
routine characterization; it is a self-validating system that confirms the presence and
connectivity of its distinct functional groups. Each spectroscopic technique provides a unique
piece of the structural puzzle, and together they offer a comprehensive and trustworthy
identification.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic
molecules in solution. By probing the magnetic properties of atomic nuclei, primarily *H and 3C,
we can map out the carbon-hydrogen framework of 4-bromophenyl chloroacetate.

'H NMR Spectroscopy

The proton NMR spectrum of 4-bromophenyl chloroacetate is expected to be relatively
simple and highly informative. The molecule possesses two key regions of interest: the
aromatic region and the aliphatic region.

o Aromatic Region (& 7.0-7.6 ppm): The para-substituted benzene ring will give rise to a
characteristic AA'BB' splitting pattern. The two protons ortho to the ester group (H-2 and H-6)
will be chemically equivalent, as will the two protons ortho to the bromine atom (H-3 and H-
5). Due to the differing electronic effects of the ester and the bromine, these two sets of
protons will have distinct chemical shifts, appearing as two doublets. The protons closer to
the electron-withdrawing ester group are expected to be deshielded and appear further
downfield.

 Aliphatic Region (& ~4.3 ppm): The methylene protons of the chloroacetate group (-CHzCl)
are expected to appear as a sharp singlet. The electronegative chlorine atom and the
adjacent carbonyl group will significantly deshield these protons, shifting them downfield.

Predicted *H NMR Data for 4-Bromophenyl Chloroacetate:

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
~7.5 d 2H Ar-H (ortho to Br)
~7.1 d 2H Ar-H (ortho to O)
~4.3 s 2H -C(=0)CH:ClI

Experimental Protocol for *H NMR Spectroscopy:
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o Sample Preparation: Dissolve approximately 5-10 mg of 4-bromophenyl chloroacetate in
0.5-0.7 mL of a deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube.

 Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to
ensure a homogeneous magnetic field.

o Data Acquisition: Acquire the *H NMR spectrum using a standard pulse sequence. A spectral
width of 0-12 ppm is typically sufficient. The number of scans can be adjusted to achieve an
adequate signal-to-noise ratio.

o Data Processing: Fourier transform the acquired free induction decay (FID). Phase and
baseline correct the resulting spectrum. Integrate the signals and reference the chemical
shifts to the residual solvent peak or an internal standard (e.g., TMS at O ppm).

3C NMR Spectroscopy

The proton-decoupled 3C NMR spectrum provides information about the carbon skeleton of
the molecule. Each unique carbon atom will give rise to a single peak.

e Carbonyl Carbon (& ~165 ppm): The ester carbonyl carbon is expected to appear in the
typical downfield region for this functional group.

e Aromatic Carbons (0 120-150 ppm): The benzene ring will show four distinct signals. The
carbon attached to the ester oxygen (C-1) and the carbon attached to the bromine (C-4) are
quaternary and will likely have weaker intensities. The two sets of equivalent methine
carbons (C-2/C-6 and C-3/C-5) will also be distinguishable.

 Aliphatic Carbon (d ~40 ppm): The methylene carbon of the chloroacetate group (-CH2ClI)
will be found in the aliphatic region, shifted downfield by the attached chlorine atom.

Predicted 13C NMR Data for 4-Bromophenyl Chloroacetate:
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Chemical Shift (6, ppm) Assighment
~165 C=0

~149 Ar-C-O

~132 Ar-CH (ortho to Br)
~123 Ar-CH (ortho to O)
~118 Ar-C-Br

~40 -C(=O)CH:Cl

Experimental Protocol for 33C NMR Spectroscopy:

o Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.5-0.7 mL of
deuterated solvent) is often preferred for 133C NMR to compensate for the lower natural
abundance of the 13C isotope.

e Instrument Setup: Use the same sample and instrument as for tH NMR.

o Data Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider
spectral width (0-220 ppm) is necessary. A larger number of scans will be required to obtain
a good signal-to-noise ratio.

o Data Processing: Process the data similarly to the *H NMR spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule by detecting their characteristic vibrational frequencies.

For 4-bromophenyl chloroacetate, the key expected absorptions are:

e C=0 Stretch: A strong, sharp absorption band around 1750-1770 cm~1! is characteristic of the
ester carbonyl group. The presence of the electronegative chloroacetyl group may shift this
to a slightly higher frequency compared to a simple alkyl acetate.
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e C-O Stretch: The ester C-O stretches will appear in the fingerprint region, typically as two
bands around 1200-1250 cm~* (asymmetric) and 1050-1100 cm~! (symmetric).

o C-CI Stretch: A moderate to strong absorption in the 700-800 cm~1 region is expected for the
C-ClI bond.

e Aromatic C=C Stretches: Medium intensity bands in the 1450-1600 cm~1 region are
indicative of the benzene ring.

e Aromatic C-H Bending: A strong band around 800-850 cm~1 is characteristic of the out-of-
plane bending for a 1,4-disubstituted (para) benzene ring.

e C-Br Stretch: This vibration typically appears at lower frequencies, in the 500-650 cm~1
range.

Predicted IR Data for 4-Bromophenyl Chloroacetate:

Wavenumber (cm~—?) Intensity Assignment
~1760 Strong, Sharp C=0 Stretch (Ester)
1450-1600 Medium Aromatic C=C Stretches

Asymmetric C-O Stretch

~1220 Strong
(Ester)
~1080 Strong Symmetric C-O Stretch (Ester)
Aromatic C-H Out-of-Plane
~830 Strong ) o
Bending (p-substitution)
~750 Medium-Strong C-CI Stretch
~550 Medium C-Br Stretch

Experimental Protocol for IR Spectroscopy (ATR):

o Sample Preparation: Place a small amount of the solid or liquid sample directly onto the
diamond crystal of the Attenuated Total Reflectance (ATR) accessory.
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e Background Scan: Record a background spectrum of the clean, empty ATR crystal.

e Sample Scan: Acquire the spectrum of the sample. The instrument software will
automatically ratio the sample spectrum to the background spectrum to produce the final
absorbance or transmittance spectrum.

e Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol)
after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm its identity and elemental composition.

For 4-bromophenyl chloroacetate (CsHsBrClO2z), the molecular weight is approximately
248.49 g/mol . Due to the presence of bromine and chlorine, the molecular ion peak (M*) will
exhibit a characteristic isotopic pattern.

e Bromine Isotopes: Bromine has two major isotopes, 7°Br (~50.7%) and 8Br (~49.3%), in
nearly a 1:1 ratio. This will result in two peaks for any bromine-containing fragment,
separated by 2 m/z units and of roughly equal intensity (M+ and M+2).

o Chlorine Isotopes: Chlorine also has two major isotopes, 3°Cl (~75.8%) and 3’Cl (~24.2%), in
approximately a 3:1 ratio. This will result in two peaks for any chlorine-containing fragment,
separated by 2 m/z units with a 3:1 intensity ratio.

The combination of bromine and chlorine will produce a distinctive M, M+2, and M+4 pattern for
the molecular ion.

Predicted Fragmentation Pattern:
A likely fragmentation pathway involves the cleavage of the ester bond.

e Loss of the chloroacetyl group: Cleavage of the C-O bond could lead to the formation of a 4-
bromophenoxy radical and a chloroacetyl cation (CH2CICO™*, m/z 77/79).

» Formation of the 4-bromophenol ion: Alternatively, cleavage could result in a 4-bromophenol
radical cation (m/z 172/174).
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e Loss of CO: The chloroacetyl cation could further fragment by losing carbon monoxide to
give the chloromethyl cation (CHz2CI*, m/z 49/51).

Molecular Structure and Fragmentation Diagram:

Fragment 1

[C2H2CIO]*

4-Bromophenyl Chloroacetate | _ [C¢H4BrO] (m/z 77, 79)

[CsHeBrClO2]*" — |
(m/z 248, 250, 252) | _ [C2H2CIO] Fragment 2

T [CeH4BrO]*’

(m/z 172, 174)

Click to download full resolution via product page
Caption: Predicted mass spectrometry fragmentation of 4-bromophenyl chloroacetate.

Experimental Protocol for Mass Spectrometry (El):

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe for solids or a gas chromatograph for volatile samples.

« lonization: Bombard the sample with high-energy electrons (typically 70 eV) in the ion source
to generate the molecular ion and fragment ions.

o Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer).

o Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity
versus m/z.

Conclusion
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The comprehensive spectroscopic analysis of 4-bromophenyl chloroacetate, utilizing *H
NMR, 8BC NMR, IR, and MS, provides a robust and self-validating method for its structural
confirmation. The predicted data, based on established principles and comparison with
analogous structures, offers a clear roadmap for researchers. Each technique provides
complementary information, and together they create an unambiguous spectroscopic
fingerprint of the molecule, ensuring its identity and purity in any research or development
endeavor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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